Cas no 67058-79-1 (3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide)

• Product Name: 3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide
• CAS No: 67058-79-1
• CID: 4656533
• Update Time: 2025-06-15

3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide

Additional information on 3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide

Professional Introduction to 3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide (CAS No. 67058-79-1)

3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide, with the chemical identifier CAS No. 67058-79-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic brominated derivative has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The compound belongs to the pyrrolopyridine class, a structural motif known for its presence in numerous bioactive molecules and pharmacophores.

The< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide molecule features a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, interconnected at the 2 and 3 positions. The presence of a bromine atom at the 3-position enhances its reactivity, making it a valuable intermediate in constructing more complex molecular architectures. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug synthesis.

In recent years, the< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide has been extensively studied for its potential in developing novel therapeutic agents. Its structural framework is reminiscent of several known bioactive compounds, suggesting that it may serve as a lead molecule or scaffold for new drugs targeting various diseases. For instance, studies have highlighted its utility in designing inhibitors for enzymes involved in cancer metabolism and inflammation pathways.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide scaffold has been incorporated into molecules designed to selectively inhibit specific kinases, thereby modulating aberrant signaling networks. Preliminary findings from academic laboratories indicate that derivatives of this compound exhibit promising activity against certain kinases while maintaining good selectivity.

The< strong>CAS No. 67058-79-1 designation ensures traceability and consistency across different suppliers and research settings. This standardization is critical for reproducibility in scientific experiments and for regulatory compliance in pharmaceutical development. The hydrobromide salt form of the compound enhances its solubility in aqueous systems, facilitating its use in solution-phase reactions and biological assays.

The synthetic pathways for obtaining< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide have also seen significant advancements. Modern synthetic methods often involve multi-step sequences starting from readily available precursors such as pyrrole derivatives. Advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yields.

In the context of medicinal chemistry, the< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide scaffold offers unique opportunities for structure-activity relationship (SAR) studies. By systematically modifying various positions on the molecule, researchers can explore how different substituents influence biological activity. This approach has led to the discovery of several potent lead compounds that are now undergoing further optimization.

The growing interest in this compound is also reflected in the number of patents filed by pharmaceutical companies exploring its therapeutic potential. These patents often describe novel derivatives with enhanced pharmacokinetic properties or improved target specificity. The< strong>CAS No. 67058-79-1 remains a key identifier in these patent documents, underscoring its importance as a building block in drug discovery.

The use of computational methods alongside experimental approaches has further accelerated the development of< strong>3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide-based drugs. Molecular modeling techniques allow researchers to predict how different molecular modifications will affect binding affinity to biological targets. This integration of computational chemistry with traditional synthetic methods has streamlined the drug discovery process considerably.

In conclusion, 3-bromo-1H-pyrrolo[2,3-c]pyridine hydrobromide (CAS No. 67058-79-1) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further within the pharmaceutical industry.